2-methyl-1-(1H-pyrrolo[2,3-c]pyridin-2-yl)-1-propanone

• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol
• IUPAC Name: 2-methyl-1-(1H-pyrrolo[2,3-c]pyridin-2-yl)propan-1-one
• InChI: InChI=1S/C11H12N2O/c1-7(2)11(14)9-5-8-3-4-12-6-10(8)13-9/h3-7,13H,1-2H3
• InChI Key: GVKIKMWURJWNPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=CC2=C(N1)C=NC=C2

Description

2-methyl-1-(1H-pyrrolo[2,3-c]pyridin-2-yl)-1-propanone is a useful research compound. Its molecular formula is C11H12N2O and its molecular weight is 188.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-Methyl-1-(1H-pyrrolo[2,3-c]pyridin-2-yl)-1-propanol (Example 78) (75 mg, 0.39 mmol) was dissolved in methylene chloride (10 mL). Manganese dioxide (343 mg, 3.94 mmol) was added and the reaction mixture was stirred for ca. 14 h. The reaction mixture was filtered through diatomaceous earth and the filter cake was washed several times with hot methanol. The filtrate was concentrated to give a white solid. Drying under vacuum produced 2-methyl-1-(1H-pyrrolo[2,3-c]pyridin-2-yl)-1-propanone (64 mg, 88%) as a white solid: mp 224-228° C.; 1H NMR (500 MHz, CD3OD) δ1.26 (6H, d, J=7.0 Hz), 3.45-3.62 (1H, m), 7.37 (1H, s), 7.72-7.74 (1H, m), 8.14 (1H, d, J=6.0 Hz), 8.82 (1H, s); ESI MS m/z 189 [C11H12N2O+H]+; HPLC (Method A) 95.4% (AUC), tR=13.7 min.